molecular formula C18H12N2O3 B8774617 3-Cyano-6-methoxy-4-phenylisoquinoline-1-carboxylic acid CAS No. 849547-30-4

3-Cyano-6-methoxy-4-phenylisoquinoline-1-carboxylic acid

Cat. No. B8774617
CAS RN: 849547-30-4
M. Wt: 304.3 g/mol
InChI Key: PRAASIOWHGVOPL-UHFFFAOYSA-N
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Description

3-Cyano-6-methoxy-4-phenylisoquinoline-1-carboxylic acid is a useful research compound. Its molecular formula is C18H12N2O3 and its molecular weight is 304.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-Cyano-6-methoxy-4-phenylisoquinoline-1-carboxylic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-Cyano-6-methoxy-4-phenylisoquinoline-1-carboxylic acid including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

849547-30-4

Product Name

3-Cyano-6-methoxy-4-phenylisoquinoline-1-carboxylic acid

Molecular Formula

C18H12N2O3

Molecular Weight

304.3 g/mol

IUPAC Name

3-cyano-6-methoxy-4-phenylisoquinoline-1-carboxylic acid

InChI

InChI=1S/C18H12N2O3/c1-23-12-7-8-13-14(9-12)16(11-5-3-2-4-6-11)15(10-19)20-17(13)18(21)22/h2-9H,1H3,(H,21,22)

InChI Key

PRAASIOWHGVOPL-UHFFFAOYSA-N

Canonical SMILES

COC1=CC2=C(C=C1)C(=NC(=C2C3=CC=CC=C3)C#N)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a suspension of 6-methoxy-4-phenylisoquinoline-1,3-dicarbonitrile in 25 mL EtOH was added 2(N) aq NaOH (15 mL), and the reaction was stirred at 40° C. for 2 h. Then concentrated aq HCl (18 mL) and water (29 mL) were added to the reaction mixture and heated at 100° C. for 16 h. After cooling to rt, it was extracted with DCM (4×). The combined organic layers were dried over Na2SO4 and concentrated to a tan solid (470 mg, 85%). This crude product was used without further purification.
Quantity
0 (± 1) mol
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reactant
Reaction Step One
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Quantity
25 mL
Type
solvent
Reaction Step One
[Compound]
Name
2(N)
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0 (± 1) mol
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reactant
Reaction Step Two
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Quantity
15 mL
Type
reactant
Reaction Step Two
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18 mL
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reactant
Reaction Step Three
Name
Quantity
29 mL
Type
reactant
Reaction Step Three

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